![molecular formula C20H15ClN6 B214853 4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine](/img/structure/B214853.png)
4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine
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Overview
Description
4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine is a synthetic compound that belongs to the class of pyrimidine derivatives. This compound has been the focus of scientific research due to its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of 4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine is not fully understood. However, studies have suggested that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response and tumor growth. It has also been found to have an effect on the nitric oxide pathway, which is involved in the regulation of blood pressure.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as TNF-alpha and IL-1beta, and inhibit the activation of NF-kappaB, which is a transcription factor that plays a key role in the inflammatory response. It has also been found to inhibit the growth of cancer cells and induce apoptosis, which is a process of programmed cell death.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine in lab experiments is its potential to inhibit the activity of certain enzymes and proteins that are involved in the inflammatory response and tumor growth. This makes it a promising candidate for the development of new drugs for the treatment of inflammatory diseases and cancer. However, one limitation of using this compound in lab experiments is the lack of understanding of its mechanism of action, which makes it difficult to predict its efficacy and potential side effects.
Future Directions
There are several future directions for the study of 4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. This could lead to the development of more effective drugs for the treatment of inflammatory diseases and cancer. Another direction is to study its potential use in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis. Finally, more research is needed to determine the safety and potential side effects of this compound before it can be used in clinical trials.
Synthesis Methods
The synthesis of 4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine involves the reaction of 2-cyclopropyl-4-(2-chlorophenyl)-5-(1-phenyl-1H-tetrazol-5-yl)thiazole with guanidine carbonate in the presence of potassium carbonate. The reaction takes place in dimethyl sulfoxide (DMSO) at a temperature of 80°C. The resulting product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine has been studied for its potential applications in the field of medicine. This compound has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been studied for its potential use in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis.
properties
Molecular Formula |
C20H15ClN6 |
---|---|
Molecular Weight |
374.8 g/mol |
IUPAC Name |
4-(2-chlorophenyl)-2-cyclopropyl-5-(1-phenyltetrazol-5-yl)pyrimidine |
InChI |
InChI=1S/C20H15ClN6/c21-17-9-5-4-8-15(17)18-16(12-22-19(23-18)13-10-11-13)20-24-25-26-27(20)14-6-2-1-3-7-14/h1-9,12-13H,10-11H2 |
InChI Key |
WVOHKHZJDYCGOO-UHFFFAOYSA-N |
SMILES |
C1CC1C2=NC=C(C(=N2)C3=CC=CC=C3Cl)C4=NN=NN4C5=CC=CC=C5 |
Canonical SMILES |
C1CC1C2=NC=C(C(=N2)C3=CC=CC=C3Cl)C4=NN=NN4C5=CC=CC=C5 |
Origin of Product |
United States |
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